(2,4-dimethylphenyl){2-nitro-4-[(trifluoromethyl)sulfonyl]phenyl}amine

• IUPAC Name: 2,4-dimethyl-N-[2-nitro-4-(trifluoromethylsulfonyl)phenyl]aniline
• InChI: InChI=1S/C15H13F3N2O4S/c1-9-3-5-12(10(2)7-9)19-13-6-4-11(8-14(13)20(21)22)25(23,24)15(16,17)18/h3-8,19H,1-2H3
• InChI Key: ZHMMRTFUUBTCSU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC2=C(C=C(C=C2)S(=O)(=O)C(F)(F)F)[N+](=O)[O-])C
• Molecular Formula: C15H13F3N2O4S
• Molecular Weight: 374.3 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds involves intricate steps that can lead to a variety of products depending on the reaction conditions. A notable approach involves the use of sulfur-nitrogen compounds, where acyclic (fluorosulfonyl)− or ((trifluoromethyl)sulfonyl)−nitrogen derivatives are synthesized. These processes highlight the intricate balance between reactivity and stability, with specific conditions tailored to achieve the desired compound (Haas et al., 1996).

Molecular Structure Analysis

The molecular structure of compounds similar to "(2,4-dimethylphenyl){2-nitro-4-[(trifluoromethyl)sulfonyl]phenyl}amine" often exhibits significant electron delocalization, which can be inferred from the structures of related sulfur−nitrogen compounds. Such structures demonstrate extensive electron delocalization from planar, sp2-hybridized nitrogen into 3d orbitals of sulfur, leading to a noticeable shortening of the S−N bond upon deprotonation (Haas et al., 1996).

Chemical Reactions and Properties

The chemical reactivity of "(2,4-dimethylphenyl){2-nitro-4-[(trifluoromethyl)sulfonyl]phenyl}amine" and related compounds involves complex interactions, such as hydride transfer reactions followed by a series of benzylations and debenzylations. These reactions are crucial for understanding the compound's behavior in synthetic applications and its potential as an intermediate in organic synthesis (Austin & Ridd, 1994).